Cas no 113458-69-8 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-69-8x300.png)
113458-69-8 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-69-8
Molecular Formula:C9H13N5O4
Molecular Weight:255.23062
CID:152421
PubChem ID:3087153
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-ethoxy-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- BRN 5602003
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-6,8-dimethyl-4a-ethoxy-
- 2,3,4,4a,5,6,7,8-Octahydro-4a-ethoxy-6,8-dimethylpyrimido(5,4-e)(1,2,4)triazine-3,5,7-trione
- 2,4,4a,8-Tetrahydro-6,8-dimethyl-4a-ethoxypyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione
- 4a-Ethoxy-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- DTXSID90921073
- 113458-69-8
-
- InChIKey: XZIGFXBWLGVKAK-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H13N5O4/c1-4-18-9-5(11-12-7(16)10-9)13(2)8(17)14(3)6(9)15/h4H2,1-3H3,(H2,10,12,16)
- SMILES: CCOC12C(=O)N(C)C(=O)N(C)C1=NNC(N2)=O
Computed Properties
- Exact Mass: 255.09689
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 255.09675391g/mol
- Heavy Atom Count: 18
- Complexity: 462
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.3
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 103.34
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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Arne Brahms,Frowin Ellermann,Stephan Knecht,Stephan Berner,Jürgen Hennig,Dominik von Elverfeldt,Rainer Herges,Jan-Bernd Hövener,Andrey N. Pravdivtsev Phys. Chem. Chem. Phys., 2021,23, 26645-26652
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2. Back cover
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Wei Tang,Ping Liang,Xiaoxue Wang,Chen Zhang,Geng Wang,Chen Liang,Mingxiang Guan J. Mater. Chem. C, 2023,11, 15169-15177
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Tadashi Ishimoto,Kaede Jigawa,Terence G. Henares,Tatsuro Endo,Hideaki Hisamoto Analyst, 2013,138, 3158-3162
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M. Capra,A. Lodesani,A. Brambilla,M. Finazzi,L. Duò,F. Ciccacci,A. Picone RSC Adv., 2021,11, 11513-11518
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Mei-Jin Lin,Abdelaziz Jouaiti,Philippe Grosshans,Nathalie Kyritsakas,Mir Wais Hosseini Chem. Commun., 2011,47, 7635-7637
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Melepurath Deepa,Arvind Awadhia,Shweta Bhandari Phys. Chem. Chem. Phys., 2009,11, 5674-5685
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Yang Xia,Wenkui Zhang,Zhen Xiao,Hui Huang,Huijuan Zeng,Xiaorong Chen,Feng Chen,Yongping Gan,Xinyong Tao J. Mater. Chem., 2012,22, 9209-9215
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Michael A. Ramin,Julie Baillet,Sébastien Benizri,Laurent Latxague,Philippe Barthélémy New J. Chem., 2016,40, 9903-9906
113458-69-8 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
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